1-[4-(4-Dimethylamino-phenyl)-1-phenyl-5-thiophen-2-yl-4,5-dihydro-1H-[1,2,4]triazol-3-yl]-ethanone

• Molecular Formula: C22H22N4OS
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 1-[4-[4-(dimethylamino)phenyl]-2-phenyl-3-thiophen-2-yl-3H-1,2,4-triazol-5-yl]ethanone
• InChI: InChI=1S/C22H22N4OS/c1-16(27)21-23-26(19-8-5-4-6-9-19)22(20-10-7-15-28-20)25(21)18-13-11-17(12-14-18)24(2)3/h4-15,22H,1-3H3
• InChI Key: DIRMVUNPEOPZFD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NN(C(N1C2=CC=C(C=C2)N(C)C)C3=CC=CS3)C4=CC=CC=C4

Description

1-{4-[4-(DIMETHYLAMINO)PHENYL]-1-PHENYL-5-(THIOPHEN-2-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-3-YL}ETHAN-1-ONE is a complex organic compound with a unique structure that includes a dimethylamino group, a phenyl group, and a thiophene ring

Preparation Methods

The synthesis of 1-{4-[4-(DIMETHYLAMINO)PHENYL]-1-PHENYL-5-(THIOPHEN-2-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-3-YL}ETHAN-1-ONE typically involves multi-step organic reactions. The synthetic route often starts with the preparation of intermediate compounds, which are then subjected to various reaction conditions to form the final product. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, as well as the use of catalysts to enhance reaction rates .

Chemical Reactions Analysis

This compound can undergo several types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions: Typical reagents include acids, bases, and solvents like ethanol or dichloromethane. .

Scientific Research Applications

1-{4-[4-(DIMETHYLAMINO)PHENYL]-1-PHENYL-5-(THIOPHEN-2-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-3-YL}ETHAN-1-ONE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound may be studied for its potential biological activities, including antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical agent or as a component in drug delivery systems.

Industry: It can be used in the development of new materials with specific properties, such as conductivity or fluorescence .

Mechanism of Action

The mechanism of action of 1-{4-[4-(DIMETHYLAMINO)PHENYL]-1-PHENYL-5-(THIOPHEN-2-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-3-YL}ETHAN-1-ONE involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to 1-{4-[4-(DIMETHYLAMINO)PHENYL]-1-PHENYL-5-(THIOPHEN-2-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-3-YL}ETHAN-1-ONE include other triazole derivatives and compounds with dimethylamino or thiophene groups. These compounds may share some chemical properties but differ in their specific applications and biological activities. The uniqueness of 1-{4-[4-(DIMETHYLAMINO)PHENYL]-1-PHENYL-5-(THIOPHEN-2-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-3-YL}ETHAN-1-ONE lies in its specific combination of functional groups and its potential for diverse applications .